Cas no 80082-66-2 (Estra-1,3,5(10)-trien-17-one,3-(2-hydroxyethoxy)-4-nitro- (9CI))

• Product name: Estra-1,3,5(10)-trien-17-one,3-(2-hydroxyethoxy)-4-nitro- (9CI)
• CAS No: 80082-66-2
• MF: C₂₀H₂₅NO₅
• MW: 359.416206121445
• CID: 727565
• PubChem ID: 338444

Estra-1,3,5(10)-trien-17-one,3-(2-hydroxyethoxy)-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-(2-hydroxyethoxy)-4-nitro- (9CI)
• (8S,9S,13S,14S)-3-(2-hydroxyethoxy)-13-methyl-4-nitro-7,8,9,11,12,14,1 5,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• 4-nitroestrone 3-O-(2-hydroxyethyl) ether
• AG-H-21116
• CTK5E7441
• NSC-361046
• NSC361046
• 80082-66-2

• Inchi： InChI=1S/C20H25NO5/c1-20-9-8-13-12-4-6-17(26-11-10-22)19(21(24)25)15(12)3-2-14(13)16(20)5-7-18(20)23/h4,6,13-14,16,22H,2-3,5,7-11H2,1H3/t13-,14-,16+,20+/m1/s1
• InChI Key： LHXXLCRYWVMSTM-NKSTXHLWSA-N
• SMILES： CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4[N+](=O)[O-])OCCO

Computed Properties

• Exact Mass: 359.17335
• Monoisotopic Mass: 359.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 550.5°C at 760 mmHg
• Flash Point: 286.7°C
• Refractive Index: 1.588
• PSA: 89.67
• LogP: 3.91430